Cas no 1803668-28-1 (3-(Difluoromethyl)-2,5-dihydroxypyridine-6-sulfonyl chloride)

• Product Name: 3-(Difluoromethyl)-2,5-dihydroxypyridine-6-sulfonyl chloride
• CAS No: 1803668-28-1
• MF: C₆H₄ClF₂NO₄S
• MW: 259.61506652832
• CID: 4917331
• Update Time: 2025-10-30

3-(Difluoromethyl)-2,5-dihydroxypyridine-6-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2,5-dihydroxypyridine-6-sulfonyl chloride

• Inchi： 1S/C6H4ClF2NO4S/c7-15(13,14)6-3(11)1-2(4(8)9)5(12)10-6/h1,4,11H,(H,10,12)
• InChI Key： FWGXRCIGMPYAKN-UHFFFAOYSA-N
• SMILES： ClS(C1=C(C=C(C(F)F)C(N1)=O)O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 462
• XLogP3: 1
• Topological Polar Surface Area: 91.8

Additional information on 3-(Difluoromethyl)-2,5-dihydroxypyridine-6-sulfonyl chloride

3-(Difluoromethyl)-2,5-dihydroxypyridine-6-sulfonyl chloride

The compound 3-(Difluoromethyl)-2,5-dihydroxypyridine-6-sulfonyl chloride, with CAS No. 1803668-28-1, is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis and pharmaceutical research. This compound is notable for its unique structural features, which include a pyridine ring substituted with a difluoromethyl group and two hydroxyl groups at positions 2 and 5, along with a sulfonyl chloride group at position 6. These functional groups endow the molecule with versatile reactivity, making it a valuable intermediate in the synthesis of complex molecules.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. The presence of the sulfonyl chloride group allows for easy substitution reactions, enabling the attachment of various bioactive moieties. For instance, researchers have explored its use as a building block for constructing kinase inhibitors, where the pyridine ring serves as a scaffold for binding to target proteins. The difluoromethyl group adds an additional layer of complexity to the molecule, potentially enhancing its pharmacokinetic properties such as bioavailability and stability.

In terms of synthesis, this compound can be prepared via a multi-step process involving nucleophilic aromatic substitution and sulfonation reactions. The latest advancements in catalytic methods have significantly improved the efficiency and selectivity of these reactions, leading to higher yields and purer products. For example, the use of palladium-catalyzed coupling reactions has been reported to facilitate the incorporation of the difluoromethyl group onto the pyridine ring with remarkable precision.

The physical and chemical properties of 3-(Difluoromethyl)-2,5-dihydroxypyridine-6-sulfonyl chloride have been extensively characterized using modern analytical techniques such as NMR spectroscopy and mass spectrometry. These studies reveal that the molecule exhibits good solubility in organic solvents and moderate thermal stability, making it suitable for use in various synthetic protocols under mild conditions.

From an application standpoint, this compound has shown promise in the field of agrochemicals as well. Its ability to act as a precursor for herbicides and fungicides has been explored in recent agricultural research studies. The hydroxyl groups on the pyridine ring can be modified to enhance its activity against specific pests or pathogens, offering a customizable platform for developing eco-friendly agricultural solutions.

In conclusion, 3-(Difluoromethyl)-2,5-dihydroxypyridine-6-sulfonyl chloride stands out as a versatile and valuable chemical entity with wide-ranging applications across multiple disciplines. Its unique structure and reactivity make it an attractive candidate for further exploration in both academic and industrial settings.